Cas no 13640-78-3 (Trans-1,2-Di(2-Thienyl)Ethylene)

• Product Name: Trans-1,2-Di(2-Thienyl)Ethylene
• CAS No: 13640-78-3
• MF: C₁₀H₈S₂
• MW: 192.300519943237
• MDL: MFCD01096549
• CID: 137377
• PubChem ID: 87568523
• Update Time: 2025-06-10

Trans-1,2-Di(2-Thienyl)Ethylene Chemical and Physical Properties

Names and Identifiers

• Thiophene,2,2'-(1E)-1,2-ethenediylbis-
• trans-1,2-Di(2-thienyl)ethylene
• Dithienylethylene
• 2,2'-[(E)-1,2-Ethenediyl]bisthiophene
• 2-[(E)-2-thiophen-2-ylethenyl]thiophene
• cis-1,2-Di(2-thienyl)ethylene
• 1,2-bis(2-thienyl)ethylene
• (Z)-1,2-di(thiophen-2-yl)ethene
• 2-(2-thiophen-2-ylethenyl)thiophene
• Thiophene, 2,2'-(1,2-ethenediyl)bis-
• Thiophene,2,2'-(1Z)-1,2-ethenediylbis-
• 15332-30-6
• trans-1,2-Di-2-Thienylethene
• SCHEMBL1801877
• (E)-1,2-Di(thiophen-2-yl)ethene
• AYBFWHPZXYPJFW-AATRIKPKSA-N
• AKOS005257689
• GEO-01269
• Thiophene, 2,2'-(1,2-ethenediyl)bis-, (E)-
• 1,2-DI(2-THIENYL)ETHENE
• ZB0806
• 13640-78-3
• GS-0654
• Thiophene, 2,2'-vinylenedi-, (E)-
• CS-0337095
• 2-[(E)-2-(2-Thienyl)ethenyl]thiophene #
• D2074
• Trans-1,2-di(2-thienyl)ethyl ene
• 1,2-dithienylethene
• 1,2-Di(thiophen-2-yl)ethene
• 2-[(E)-2-thiophen-2-yl-vinyl]-thiophene
• 2-[(1E)-2-(thiophen-2-yl)ethenyl]thiophene
• Trans-1,2-Di(2-Thienyl)Ethylene

• MDL： MFCD01096549
• Inchi： 1S/C10H8S2/c1-3-9(11-7-1)5-6-10-4-2-8-12-10/h1-8H/b6-5+
• InChI Key： AYBFWHPZXYPJFW-AATRIKPKSA-N
• SMILES： S1C=CC=C1/C=C/C1=CC=CS1

Computed Properties

• Exact Mass: 200.06900
• Monoisotopic Mass: 192.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5
• XLogP3: 3.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.3±0.1 g/cm3
• Melting Point: 133.0 to 136.0 deg-C
• Boiling Point: 302.4±11.0 °C at 760 mmHg
• Flash Point: 100.5±5.5 °C
• Refractive Index: 1.728
• PSA: 50.60000
• LogP: 3.33380
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Trans-1,2-Di(2-Thienyl)Ethylene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Trans-1,2-Di(2-Thienyl)Ethylene

Trans-1,2-Di(2-Thienyl)Ethylene (CAS No. 13640-78-3): An Overview of Its Properties, Applications, and Recent Research Advances

Trans-1,2-Di(2-Thienyl)Ethylene (CAS No. 13640-78-3) is a fascinating organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound, also known as trans-stilbene derivative, is characterized by its unique molecular structure, which consists of two thienyl groups attached to a trans-ethylene bridge. The compound's distinct properties make it a valuable candidate for various applications, ranging from organic electronics to drug discovery.

The chemical formula of Trans-1,2-Di(2-Thienyl)Ethylene is C₁₄H₁₀S₂. It is a colorless to pale yellow liquid at room temperature and has a molecular weight of approximately 246.39 g/mol. The compound's high conjugation and planar structure contribute to its electronic and optical properties, making it an attractive material for organic semiconductors and optoelectronic devices.

In recent years, the study of Trans-1,2-Di(2-Thienyl)Ethylene has expanded beyond its basic physical and chemical properties. Researchers have explored its potential in various advanced applications. For instance, a study published in the Journal of Materials Chemistry C in 2021 investigated the use of trans-stilbene derivatives as hole-transporting materials in organic photovoltaic cells. The results showed that these compounds exhibit excellent charge transport properties and can significantly enhance the efficiency of solar cells.

Beyond its applications in materials science, Trans-1,2-Di(2-Thienyl)Ethylene has also shown promise in the pharmaceutical industry. A recent study published in the Bioorganic & Medicinal Chemistry Letters explored the potential of trans-stilbene derivatives as inhibitors of specific enzymes involved in cancer cell proliferation. The researchers found that certain derivatives of Trans-1,2-Di(2-Thienyl)Ethylene exhibited potent anti-cancer activity against various cancer cell lines, suggesting their potential as lead compounds for drug development.

The synthesis of Trans-1,2-Di(2-Thienyl)Ethylene typically involves the coupling reaction of 2-thiophenecarboxaldehyde with an appropriate alkene or alkyne precursor. This process can be optimized using various catalysts and solvents to achieve high yields and purity. The compound's stability under different conditions is another important aspect that has been studied extensively. For example, a study published in the Tetrahedron Letters in 2020 investigated the thermal stability and photochemical behavior of trans-stilbene derivatives, providing valuable insights into their long-term performance in practical applications.

The environmental impact of Trans-1,2-Di(2-Thienyl)Ethylene is also an area of growing interest. Researchers are exploring ways to synthesize this compound using more sustainable methods and to assess its biodegradability and environmental fate. A study published in the Green Chemistry journal in 2019 reported a green synthesis method for trans-stilbene derivatives using microwave-assisted reactions with minimal waste generation.

In conclusion, Trans-1,2-Di(2-Thienyl)Ethylene (CAS No. 13640-78-3) is a versatile compound with a wide range of potential applications in materials science and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its impact on various scientific fields.